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nitrobenzamide

Cat. No.: B5573292

Get Quote

Introduction & Compound Overview
N-(2,3-dichlorophenyl)-3-nitrobenzamide represents a specific structural class of 3-

nitrobenzamides (3-NBs). While benzamides are ubiquitous scaffolds in medicinal chemistry

(appearing in D3 antagonists, P2X7 antagonists, and histone deacetylase inhibitors), the

presence of the 3-nitro group combined with a lipophilic N-phenyl ring strongly suggests activity

as a Zinc Finger Inhibitor (ZFI) or a bioreductive prodrug.

Historically, 3-nitrobenzamides (such as the reference compound NOBA) have been

extensively characterized as electrophilic agents that, upon metabolic activation or nucleophilic

attack, destabilize zinc-thiolate coordination complexes in proteins like the HIV-1 Nucleocapsid

protein (NCp7), PARP, and Sp1.

This application note details the protocols for validating this compound's mechanism of action

(MoA) as a zinc ejector, assessing its antiviral/cytostatic potency, and evaluating its metabolic

stability.
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Property Value Notes

IUPAC Name
3-nitro-N-(2,3-

dichlorophenyl)benzamide

Molecular Weight ~311.12 g/mol

Solubility
DMSO (>20 mM), Ethanol

(Low)

Prepare 10 mM stocks in

DMSO.

Pharmacophore Nitro-aromatic warhead
Potential for nitro-reduction to

nitroso species.

Storage -20°C, desiccated
Protect from light (nitro groups

are photosensitive).

Mechanism of Action (MoA)
The biological activity of N-(2,3-dichlorophenyl)-3-nitrobenzamide is predicated on the "zinc

ejection" hypothesis. The 3-nitro group renders the benzamide core susceptible to nucleophilic

attack or reduction to a nitroso intermediate (

). This intermediate reacts with the cysteine thiolates (

) coordinating the Zinc ion (

) in the protein's zinc finger domain. This reaction breaks the coordination bond, causing the
release (ejection) of

and the subsequent unfolding of the protein, leading to loss of function.
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Figure 1: Proposed mechanism of Zinc Finger disruption by 3-nitrobenzamide derivatives.

Protocol 1: In Vitro Zinc Ejection Assay
(Fluorescence)
Objective: To quantify the ability of the compound to eject

from a purified zinc finger peptide (e.g., HIV-1 NCp7 or a model peptide). Principle: We use the
fluorogenic probe TSQ (N-(6-methoxy-8-quinolyl)-p-toluenesulfonamide). TSQ is weakly
fluorescent in solution but forms a highly fluorescent complex with free

.

Materials
Target Peptide: Recombinant HIV-1 NCp7 or synthetic Zinc Finger peptide (10 µM stock in

Zn-buffer).

Probe: TSQ (Molecular Probes/Invitrogen). Prepare 10 mM stock in DMSO.

Buffer: 10 mM Tris-HCl (pH 7.4), 100 µM TCEP (to keep cysteines reduced initially). Note:

Avoid EDTA/EGTA.

Compound: N-(2,3-dichlorophenyl)-3-nitrobenzamide (0.1 µM to 100 µM titration).

Positive Control: NOBA or DIBA-1 (known zinc ejectors) or 100 µM EDTA (total ejection).

Step-by-Step Methodology
Preparation: Dilute the Target Peptide to a final concentration of 1 µM in the Assay Buffer.

Baseline Reading: Aliquot 100 µL of peptide solution into a black 96-well plate. Incubate at

37°C for 10 mins.

Compound Addition: Add 1 µL of test compound (serially diluted) to wells. Solvent control

(DMSO) must be included.

Incubation: Incubate for 30 to 60 minutes at 37°C. (Nitrobenzamides often require longer

incubation than azo-compounds).
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Probe Addition: Add TSQ to a final concentration of 5 µM.

Detection: Measure fluorescence immediately.

Excitation: 360 nm

Emission: 490 nm

Quantification:

: Fluorescence of peptide + DMSO (Background).

: Fluorescence of peptide + EDTA (Total Zinc Release).

Validation Criteria: The Positive Control (EDTA) must show >5-fold fluorescence increase over

background.

Protocol 2: Cellular Antiviral/Viability Assay (XTT)
Objective: To determine the therapeutic index (Selectivity) by measuring antiviral efficacy (

) versus host cell cytotoxicity (

). Context: 3-nitrobenzamides are often cytostatic. It is crucial to distinguish specific target
inhibition from general nitro-toxicity.

Materials
Cells: MT-4 or Jurkat T-cells (for HIV models) or HeLa cells.

Reagent: XTT Cell Proliferation Kit (Roche or ATCC).

Compound: 10 mM stock.

Step-by-Step Methodology
Seeding: Seed cells at

cells/well in 96-well plates.
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Treatment: Add N-(2,3-dichlorophenyl)-3-nitrobenzamide in a 2-fold dilution series (e.g.,

100 µM down to 0.1 µM).

Set A (Efficacy): Cells infected with virus (e.g., HIV-1 IIIB) at MOI 0.01.

Set B (Toxicity): Mock-infected cells (Media only).

Incubation: Incubate for 5 days at 37°C, 5% CO2.

Development: Add 50 µL of XTT labeling mixture (XTT reagent + electron coupling reagent).

Reading: Incubate for 4 hours and read absorbance at 450 nm (reference 650 nm).

Data Analysis: Plot Absorbance vs. Log[Concentration].

: Concentration protecting 50% of infected cells from viral cytopathicity.

: Concentration reducing viability of mock-infected cells by 50%.

Data Presentation Template
Compound EC50 (µM) CC50 (µM)

Selectivity Index
(SI)

N-(2,3-dichloro...)-3-

nitro...
TBD TBD

AZT (Control) 0.005 >100 >20,000

NOBA (Ref) 2.5 25 10

Protocol 3: Microsomal Metabolic Stability
Objective: 3-nitrobenzamides are "soft" drugs. The nitro group is rapidly reduced to an amine (

) by hepatic reductases, which usually inactivates the zinc-ejection capability (amines are not
electrophilic). This assay predicts in vivo half-life.

Materials
Microsomes: Pooled Human Liver Microsomes (HLM) (0.5 mg/mL final).
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Cofactor: NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4

U/mL G6P dehydrogenase).

Stop Solution: Cold Acetonitrile containing Internal Standard (e.g., Tolbutamide).

Step-by-Step Methodology
Pre-incubation: Mix Compound (1 µM final) with Microsomes in Phosphate Buffer (pH 7.4).

Incubate 5 min at 37°C.

Initiation: Add NADPH regenerating system to start the reaction.

Sampling: Remove aliquots (50 µL) at

minutes.

Quenching: Immediately dispense aliquots into 150 µL Stop Solution. Vortex and centrifuge

(4000 rpm, 10 min).

Analysis: Inject supernatant into LC-MS/MS. Monitor the parent ion (311 m/z) and the

reduced amine metabolite (approx 281 m/z).

Calculation: Plot ln(% Remaining) vs. time to determine

and Intrinsic Clearance (

).

Interpretation: Rapid disappearance of the parent peak accompanied by the appearance of the

[M-30] peak (reduction of

to

) confirms nitro-reduction metabolism.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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